Cas no 1351589-53-1 (2-(3-methoxyphenyl)-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylacetamide)

• Product Name: 2-(3-methoxyphenyl)-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylacetamide
• CAS No: 1351589-53-1
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 6567272
• Update Time: 2025-05-19

2-(3-methoxyphenyl)-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylacetamide
• N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-2-(3-methoxyphenyl)acetamide

• Inchi： 1S/C22H24N2O2/c1-26-21-10-6-7-18(15-21)16-22(25)23-12-4-5-13-24-14-11-19-8-2-3-9-20(19)17-24/h2-3,6-10,15H,11-14,16-17H2,1H3,(H,23,25)
• InChI Key： VWFIUMQNKQJHRK-UHFFFAOYSA-N
• SMILES： C(NCC#CCN1CCC2=C(C1)C=CC=C2)(=O)CC1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(3-methoxyphenyl)-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylacetamide

Comprehensive Analysis of 2-(3-methoxyphenyl)-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylacetamide (CAS No. 1351589-53-1)

The compound 2-(3-methoxyphenyl)-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylacetamide, identified by CAS No. 1351589-53-1, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a methoxyphenyl group and a tetrahydroisoquinoline moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential interactions with biological targets, which could lead to breakthroughs in drug development.

In recent years, the demand for novel compounds like 2-(3-methoxyphenyl)-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylacetamide has surged due to the growing focus on precision medicine and targeted therapies. This compound's acetylene linkage and amide functional group contribute to its versatility, enabling it to bind selectively to specific receptors. Such properties are highly sought after in the development of treatments for neurological disorders and inflammatory conditions, which are among the most searched topics in medical research today.

The synthesis of CAS No. 1351589-53-1 involves sophisticated organic chemistry techniques, including cross-coupling reactions and selective hydrogenation. These methods ensure high purity and yield, critical for its application in preclinical studies. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, is currently under investigation, with preliminary results showing promising bioavailability.

One of the most frequently asked questions about 2-(3-methoxyphenyl)-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylacetamide pertains to its mechanism of action. While detailed studies are ongoing, early data suggest that it modulates specific signaling pathways involved in cell proliferation and inflammation. This aligns with the current trend in drug discovery, where researchers prioritize compounds with multitarget capabilities to address complex diseases like cancer and autoimmune disorders.

Another area of interest is the compound's potential role in neuroprotection. Given the rising prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's, CAS No. 1351589-53-1 is being evaluated for its ability to cross the blood-brain barrier and exert protective effects on neuronal cells. This aligns with the increasing public awareness and search queries related to brain health and cognitive longevity.

From a commercial perspective, 2-(3-methoxyphenyl)-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylacetamide is gaining traction as a valuable intermediate in the synthesis of more complex molecules. Its unique structure allows for derivatization, enabling the creation of libraries of compounds for high-throughput screening. This approach is particularly relevant in the era of AI-driven drug discovery, where computational models are used to predict the activity of novel compounds.

In conclusion, CAS No. 1351589-53-1 represents a fascinating area of research with broad implications for medicine and biotechnology. Its multifaceted properties, combined with the growing demand for innovative therapeutics, position it as a compound of significant interest. As studies continue to unravel its full potential, 2-(3-methoxyphenyl)-N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylacetamide is poised to play a pivotal role in the future of drug development.